![molecular formula C13H16O3 B078307 3-Methyl-5-(4-methylphenyl)-5-oxopentanoic acid CAS No. 14618-94-1](/img/structure/B78307.png)
3-Methyl-5-(4-methylphenyl)-5-oxopentanoic acid
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Description
3-Methyl-5-(4-methylphenyl)-5-oxopentanoic acid, also known as 3-MMP-5-OA, is a pentanoic acid with a methylated phenyl group. It is a member of a family of organic compounds known as carboxylic acids and is commonly used as a reagent in organic chemical synthesis. 3-MMP-5-OA has a wide range of applications in scientific research, including biochemical and physiological effects, and its use as a reagent in organic synthesis.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques
Studies have focused on synthesizing derivatives of oxopentanoic acid, exploring different methods like electrosynthesis and chemical reactions to yield specific compounds. For example, the electrosynthesis of 5-amino-4-oxopentanoic acid hydrochloride explored various factors affecting the yield and quality, achieving high overall substance yield and purity under optimized conditions (Konarev et al., 2007). Additionally, the synthesis of derivatives through oxidation and rearrangement processes has been explored, highlighting the chemical versatility of the oxopentanoic acid framework (Gataullin & Abdrakhmanov, 2007).
Crystal Structure Analysis
Detailed structural analysis of related compounds provides insight into the molecular configuration and potential reactivity. For instance, the crystal structure of a closely related compound was studied, shedding light on its molecular geometry and potential as a dielectrophilic source for synthesizing heterocyclic compounds (Mamat et al., 2008).
Environmental Implications
Secondary Organic Aerosol (SOA) Tracers
Derivatives of oxopentanoic acid have been evaluated for their potential as tracers of anthropogenic SOA from aromatic volatile organic compounds (VOCs). The research aimed to understand the ambient concentrations, gas-particle partitioning behavior, and source specificity of these tracers in environmental samples, contributing to our understanding of atmospheric chemistry and pollution sources (Al-Naiema & Stone, 2017).
Biotechnological Applications
Biofuels and Chemicals Production
Levulinic acid, a key derivative of oxopentanoic acid, is identified as a promising platform chemical from renewable biofeedstocks. Its unique functional groups enable the synthesis of various important chemicals and fuels, showcasing the role of oxopentanoic acid derivatives in sustainable chemical synthesis and the development of bio-based products (Malu et al., 2020).
Advanced Materials
Mesogenic Materials
Research into the synthesis and characterization of materials containing oxopentanoic acid derivatives explores their mesomorphic behaviors, contributing to the development of liquid crystalline materials for technological applications. This highlights the compound's relevance in material science, particularly in creating new types of responsive materials (Ali & Tomi, 2018).
properties
IUPAC Name |
3-methyl-5-(4-methylphenyl)-5-oxopentanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O3/c1-9-3-5-11(6-4-9)12(14)7-10(2)8-13(15)16/h3-6,10H,7-8H2,1-2H3,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLFLVSLHVOQLTB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)CC(C)CC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70374982 |
Source
|
Record name | 3-methyl-5-(4-methylphenyl)-5-oxopentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70374982 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14618-94-1 |
Source
|
Record name | 3-methyl-5-(4-methylphenyl)-5-oxopentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70374982 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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